N-(4-bromophenyl)-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(4-bromophenyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C16H11BrN2O2/c17-10-5-7-11(8-6-10)19-16(21)15(20)13-9-18-14-4-2-1-3-12(13)14/h1-9,18H,(H,19,21)
• InChI Key: JVCZECLEXIQMDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C16H11BrN2O2
• Molecular Weight: 343.17 g/mol

Description

N-(4-bromophenyl)-2-(1H-indol-3-yl)-2-oxoacetamide, also known as BRP-187, is a chemical compound that has gained interest in the scientific community due to its potential applications in pharmacology and medicinal chemistry.

Scientific Research Applications

Cannabinoid Receptor Type 2 Ligands

A study synthesized a series of indol-3-yl-oxoacetamides, demonstrating their potential as potent and selective ligands for the cannabinoid receptor type 2 (CB2) with preliminary biological evaluations showing significant selectivity and potency, highlighting their therapeutic potential in conditions where CB2 receptor modulation is beneficial (Moldovan et al., 2017).

Anticancer Activities

Research into novel bromophenol derivatives, including structures similar to N-(4-bromophenyl)-2-(1H-indol-3-yl)-2-oxoacetamide, has shown excellent anticancer activities against human lung cancer cell lines. Mechanistic studies revealed these compounds induce cell cycle arrest and apoptosis via ROS-mediated pathways and affecting the PI3K/Akt and MAPK signaling pathways (Guo et al., 2018).

Anti-diabetic Agents

A study on indole-based hybrid oxadiazole scaffolds with N-substituted acetamides showcased their potent anti-diabetic agents through inhibition of the α-glucosidase enzyme. The research indicated these compounds' potential as lead molecules for further development in diabetes treatment (Nazir et al., 2018).

Antimicrobial and Hemolytic Activities

Research on 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives revealed significant antimicrobial activities against various microbial species, with specific compounds showing potent activity and low toxicity, suggesting potential for further biological screening and application trials (Gul et al., 2017).

Synthesis and Pharmacological Assessment

A study on the synthesis of novel acetamide derivatives, including those related to this compound, highlighted their potential as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. This research showcased the versatility of acetamide derivatives in medicinal chemistry and their potential in therapeutic applications (Rani et al., 2016).